Cas no 921075-73-2 (N-{2-(Dimethylamino)methylbenzyl}cyclopropanamine dihydrochloride)

• Product Name: N-{2-(Dimethylamino)methylbenzyl}cyclopropanamine dihydrochloride
• CAS No: 921075-73-2
• MF: C₁₃H₂₀N₂
• MW: 204.3113
• CID: 3032044
• Update Time: 2023-11-22

N-{2-(Dimethylamino)methylbenzyl}cyclopropanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{2-[(二甲基氨基)甲基]苄基}环丙胺二盐酸盐
• N-{2-[(Dimethylamino)methyl]-benzyl}cyclopropanamine dihydrochloride
• N-[[2-[(dimethylamino)methyl]phenyl]methyl]cyclopropanamine
• 1,2-Benzenedimethanamine, N2-cyclopropyl-N1,N1-dimethyl-
• Cyclopropyl-(2-dimethylaminomethyl-benzyl)-amine
• N-{2-[(dimethylamino)methyl]benzyl}cyclopropanamine dihydrochloride
• N-(2-((Dimethylamino)methyl)benzyl)cyclopropanamine
• N-(2-[(Dimethylamino)methyl]benzyl)cyclopropanamine dihydrochloride
• starbld0001571
• cyclopropyl{2-[(dimethylamino)methyl]benzyl}amine dihydrochloride
• N-{2-(Dimethylamino)methylbenzyl}cyclopropanamine dihydrochloride

• Inchi： 1S/C13H20N2/c1-15(2)10-12-6-4-3-5-11(12)9-14-13-7-8-13/h3-6,13-14H,7-10H2,1-2H3
• InChI Key： DYZKQBXFAKPACY-UHFFFAOYSA-N
• SMILES： N([H])(C([H])([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N(C([H])([H])[H])C([H])([H])[H])C1([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 187
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3

N-{2-(Dimethylamino)methylbenzyl}cyclopropanamine dihydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines